Cas no 788824-53-3 (N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine)

• Product Name: N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine
• CAS No: 788824-53-3
• MF: C₂₈H₄₂INO₄Si
• MW: 611.627361774445
• CID: 1063144
• PubChem ID: 11585284
• Update Time: 2025-11-01

N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine Chemical and Physical Properties

Names and Identifiers

• N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine
• N-TERT-BUTOXYCARBONYL-O-TRIISOPROPYLSILYL 3-IODOTHYRONAMINE,COLOURLESS LIQUID
• tert-butyl N-[2-[3-iodo-4-[4-tri(propan-2-yl)silyloxyphenoxy]phenyl]ethyl]carbamate
• N-t-butoxycarbonyl-O-triisopropylsilyl-3-iodothyronamine
• AGN-PC-00C3VT
• N-(tert-Butoxycarbonyl)-4'-(triisopropylsilyloxy)-3-iodothyronamine
• 788824-53-3
• [2-[3-Iodo-4-[4-[[tris(1-methylethyl)silyl]oxy]phenoxy]phenyl]ethyl]carbamic Acid 1,1-Dimethylethyl Ester
• FT-0664006
• DTXSID10468955
• SCHEMBL13886616
• N-(tert-Butoxycarbonyl)-4'-(triisopropylsilyloxy)-3-iodothyronamine; [2-[3-Iodo-4-[4-[[tris(1-methylethyl)silyl]oxy]phenoxy]phenyl]ethyl]carbamic Acid 1,1-Dimethylethyl Ester;

• Inchi： 1S/C28H42INO4Si/c1-19(2)35(20(3)4,21(5)6)34-24-13-11-23(12-14-24)32-26-15-10-22(18-25(26)29)16-17-30-27(31)33-28(7,8)9/h10-15,18-21H,16-17H2,1-9H3,(H,30,31)
• InChI Key： XSNORFLDJDHTFB-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1OC1C=CC(=CC=1)O[Si](C(C)C)(C(C)C)C(C)C)CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 611.19300
• Monoisotopic Mass: 611.19278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: N/A
• Boiling Point: 569.8±50.0 °C at 760 mmHg
• Flash Point: 298.4±30.1 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• PSA: 60.28000
• LogP: 8.90940
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine

N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine: A Comprehensive Overview

N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine (CAS No. 788824-53-3) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to by its abbreviated name, BTIS 3-Iodothyronamine, is a derivative of the thyroid hormone triiodothyronine (T3) and is characterized by its unique structural modifications, which include a tert-butoxycarbonyl (Boc) protecting group and a triisopropylsilyl (TIPS) protecting group. These modifications play a crucial role in enhancing the compound's stability and reactivity, making it an invaluable tool in various research applications.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly for the protection of amino groups. It is known for its stability under mild acidic conditions and can be readily removed using strong acids such as trifluoroacetic acid (TFA). The triisopropylsilyl (TIPS) group, on the other hand, is commonly used to protect hydroxyl groups and is stable under a wide range of reaction conditions. The combination of these protecting groups in N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine provides a robust platform for the synthesis of complex molecules and the study of thyroid hormone analogues.

Recent research has highlighted the potential of N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine in understanding the biological activities of thyroid hormones. Thyroid hormones, such as T3, play critical roles in regulating metabolism, development, and growth. The introduction of iodine atoms into the structure of thyroid hormones, as seen in 3-iodothyronamine, can significantly alter their biological properties. For instance, studies have shown that 3-iodothyronamine can act as an agonist or antagonist at specific thyroid hormone receptors, depending on its structural modifications.

In the context of medicinal chemistry, N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine has been explored for its potential therapeutic applications. One area of interest is its use in treating metabolic disorders such as obesity and diabetes. Research has demonstrated that compounds derived from 3-iodothyronamine can modulate energy expenditure and glucose metabolism, offering promising avenues for drug development. Additionally, the compound's ability to cross the blood-brain barrier makes it a candidate for studying central nervous system disorders related to thyroid hormone dysfunction.

The synthesis of N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine involves several steps that require precise control over reaction conditions. The initial step typically involves the protection of the amino group using tert-butoxycarbonyl chloride (Boc₂O) and a base such as triethylamine (TEA). The hydroxyl group is then protected using triisopropylsilyl chloride (TIPSCl) in the presence of imidazole. Subsequent steps involve the introduction of iodine atoms through iodination reactions and the final deprotection of the protecting groups to yield the desired compound.

One of the key challenges in working with N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine is ensuring its purity and stability during storage and handling. The compound is sensitive to moisture and light, which can lead to degradation and loss of activity. Therefore, it is essential to store it under inert conditions and at low temperatures to maintain its integrity. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to verify the purity and identity of the compound.

In conclusion, N-tert-Butoxycarbonyl-O-triisopropylsilyl 3-iodothyronamine (CAS No. 788824-53-3) represents a significant advancement in the field of chemical biology and medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for researchers studying thyroid hormone function and developing novel therapeutic agents. As research continues to uncover new insights into the properties and applications of this compound, it is likely to play an increasingly important role in both academic research and pharmaceutical development.